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Introduction

ONX-0914, also known as PR-957, is a potent and selective inhibitor of the
immunoproteasome, a specialized form of the proteasome predominantly expressed in
hematopoietic cells.[1] By targeting the 35i (LMP7) and to a lesser extent the 31i (LMP2)
subunits of the immunoproteasome, ONX-0914 modulates immune responses, making it a
valuable tool for preclinical research in autoimmune diseases, certain cancers, and
inflammatory conditions.[2][3] These application notes provide a detailed protocol for the
preparation and intravenous administration of ONX-0914 TFA in mice, compiled from various
preclinical studies.

Quantitative Data Summary

The following table summarizes the reported intravenous dosages of ONX-0914 used in
various mouse models and their observed effects.
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Experimental Protocols

Materials
o ONX-0914 TFA (Trifluoroacetic acid salt)

e Vehicle solution components:
o Sulfobutylether-B3-cyclodextrin (SBE-[3-CD)
o Sodium citrate

o Water for Injection (WFI)
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Sterile 1.5 mL microcentrifuge tubes

Sterile insulin syringes with appropriate gauge needles (e.g., 28-30G)

Animal restrainer for intravenous injection

70% ethanol

Animal scale

Equipment

e \ortex mixer

pH meter

Analytical balance

Heating block or water bath (optional, for aiding dissolution)

Laminar flow hood (recommended for sterile preparation)

Preparation of ONX-0914 Injection Solution

This protocol is based on formulations described in the literature for in vivo mouse studies.[5][6]

[7]

e Prepare the Vehicle Solution:

o

Prepare a 10% (w/v) solution of sulfobutylether-f3-cyclodextrin in Water for Injection. For
example, to make 10 mL of vehicle, dissolve 1 g of SBE-B-CD in 10 mL of WFI.

Add sodium citrate to a final concentration of 10 mM.

o

[¢]

Adjust the pH of the solution to 6.0 using citric acid or sodium hydroxide as needed.

[¢]

Sterile filter the vehicle solution through a 0.22 pm filter into a sterile container.

¢ Reconstitute ONX-0914 TFA:
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o Calculate the required amount of ONX-0914 TFA based on the desired final concentration
and the number of animals to be injected. Account for the molecular weight of the TFA salt
if necessary for precise dosing.

o Weigh the calculated amount of ONX-0914 TFA powder and place it in a sterile
microcentrifuge tube.

o Add the appropriate volume of the prepared vehicle solution to achieve the desired final
concentration. For example, to prepare a 1 mg/mL solution, add 1 mL of vehicle to 1 mg of
ONX-0914 TFA.

o Vortex the solution thoroughly until the ONX-0914 TFA is completely dissolved. Gentle
warming (e.g., 37°C) may be used to aid dissolution.[1]

Intravenous Injection Protocol in Mice

e Animal Preparation:

o Weigh each mouse to determine the precise injection volume.

o Secure the mouse in a suitable restrainer to expose the tail veins.
« Injection Procedure:

o Disinfect the tail with 70% ethanol.

o Draw the calculated volume of the ONX-0914 solution into a sterile insulin syringe. Ensure
there are no air bubbles.

o Locate one of the lateral tail veins.

o Carefully insert the needle into the vein at a shallow angle. Successful entry is often
indicated by a flash of blood in the hub of the needle.

o Slowly inject the solution. If significant resistance is met or a subcutaneous bleb forms, the
needle is not in the vein. In such a case, withdraw the needle and attempt injection in a
more proximal location on the same or opposite vein.
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o After successful injection, withdraw the needle and apply gentle pressure to the injection
site with a sterile gauze pad to prevent bleeding.

¢ Post-Injection Monitoring:
o Return the mouse to its cage and monitor for any immediate adverse reactions.

o Continue to monitor the animals according to the specific experimental timeline for signs of
toxicity or therapeutic effects.
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Caption: Mechanism of action of ONX-0914 via immunoproteasome inhibition.

Experimental Workflow for In Vivo Study
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Caption: Workflow for ONX-0914 intravenous administration in mice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b8176041/docs?utm_src=pdf-body-img#application-notes-and-protocols-onx-0914-tfa-intravenous-injection-in-mice
https://www.benchchem.com/product/b8176041?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8176041?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

References

1. apexbt.com [apexbt.com]

2. Discovery and Early Clinical Development of Selective Immunoproteasome Inhibitors -
PMC [pmc.ncbi.nlm.nih.gov]

3. Activity of immunoproteasome inhibitor ONX-0914 in acute lymphoblastic leukemia
expressing MLL—AF4 fusion protein - PMC [pmc.ncbi.nim.nih.gov]

4. Immunoproteasomal Inhibition With ONX-0914 Attenuates Atherosclerosis and Reduces
White Adipose Tissue Mass and Metabolic Syndrome in Mice - PMC [pmc.ncbi.nim.nih.gov]

5. Short-Term ONX-0914 Administration: Performance and Muscle Phenotype in Mdx Mice -
PMC [pmc.ncbi.nim.nih.gov]

6. Immunoproteasome Inhibition Reduces the T Helper 2 Response in Mouse Models of
Allergic Airway Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

7. Frontiers | Immunoproteasome Inhibition Reduces the T Helper 2 Response in Mouse
Models of Allergic Airway Inflammation [frontiersin.org]

To cite this document: BenchChem. [Application Notes and Protocols: ONX-0914 TFA
Intravenous Injection in Mice]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8176041/docs#application-notes-and-protocols-onx-
0914-tfa-intravenous-injection-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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